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Compound Focus: Acid Brown 425

CAS No.: 119509-49-8

Cat. No.: S1820944

Acid Brown 425: Dye Properties & Known Data

The table below summarizes the key identifiers and available information for Acid Brown 425.

Property Description

Chemical Name  Acid Brown 425 [1]
CAS Number 119509-49-8 [1]

Recommended Dyeing of wool, nylon, silk, paper, leather, and inks [2]. For aniline leather, it is
Uses recommended for shoe uppers, upholstery, and garments [2].

Key Finding In photodegradation studies (breaking down the dye using light), Acid Brown 425
was identified as the most persistent dye in a mixture with Acid Red 97 and Acid
Orange 61, meaning it degrades more slowly than the others under light [3] [4].

Experimental Protocol: Photodegradation Study

Since direct thermal stability data is unavailable, the following is a detailed methodology from a relevant
photodegradation study. This can serve as a reference for designing your own experiments to investigate dye

stability.
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A 2010 study aimed to determine the most efficient conditions for the photodegradation of a mixture
containing Acid Brown 425, Acid Red 97, and Acid Orange 61 [3] [4]. The experimental approach was

conducted in two stages:

e Factor Screening: A saturated fractional factorial design was used to screen seven variables for their

influence on the degradation process. The variables assessed were:

o Type of catalyst

o Concentration of catalyst

o Presence of H20:2

o Concentration of H20:2

o Stirring rate

o pH of the solution

o Dye concentration The study concluded that the presence of H202 was the most influential
variable for the photodegradation process [3] [4].

¢ Response Surface Methodology (RSM): After screening, a central composite design was used to
model the behavior of the photodegradation further. In this stage, the concentration of Acid Brown
425 was fixed, and the degradation was performed without a catalyst. The study found that the process

could be modeled using a second-order equation [3] [4].

Key Conclusion from the Study: A catalyst was not necessary to achieve quick degradation of the dyes

when using H202 under light, though Acid Brown 425 consistently proved to be the most persistent [3] [4].

Troubleshooting & FAQs

Based on the analyzed research, here are answers to potential questions.

Q1: Why is my dye solution containing Acid Brown 425 not degrading as quickly as others in my
photodegradation experiment? A: Research indicates that Acid Brown 425 is more persistent than similar
acid dyes like Acid Red 97 and Acid Orange 61. Its molecular structure may be more resistant to breakdown.
To enhance degradation, ensure you are using an optimal concentration of H202, which was identified as the

most critical factor [3] [4].

Q2: Can I degrade Acid Brown 425 without using a metallic catalyst? A: Yes, the referenced study found

that a catalyst was not needed for the quick photodegradation of the dye mixture when H202 was used under
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light [3] [4].

Experimental Workflow for Dye Stability Investigation

The following diagram outlines a general experimental workflow you can adapt to investigate the stability of

Acid Brown 425, based on the principles of the cited study.

Identify Key Variables
(pH, H202 conc., Temperature,
Dye conc., Stirring)

Screening Phase
(Fractional Factorial Design)

Analyze Results
(Identify Critical Factors)

Optimization Phase
(Response Surface Methodology)

Establish Predictive Model

Click to download full resolution via product page

How to Proceed Without Specific Thermal Stability Data
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The search results lack direct information on the thermal stability of Acid Brown 425. Here’s how you can

proceed:

e Contact Suppliers: Manufacturers like Viana Chemicals may have technical data sheets with
stability information [2].

¢ Conduct Original Research: Perform Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC) to characterize the dye's thermal behavior directly.

e Broaden Literature Review: Search specifically for "Thermogravimetric Analysis (TGA) of acid dyes"
or look into studies on the dyeing processes you're using (e.g., leather, nylon) which might contain
relevant stability data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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